Cas no 2248327-25-3 (rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine)
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-6495772
- 2248327-25-3
- rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine
-
- Inchi: 1S/C12H23NO/c1-11(2,3)14-10-7-9(8-13)12(10)5-4-6-12/h9-10H,4-8,13H2,1-3H3/t9-,10-/m1/s1
- InChI Key: XKZQGUBXJNFNFM-NXEZZACHSA-N
- SMILES: O(C(C)(C)C)[C@@H]1C[C@H](CN)C21CCC2
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.2Ų
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6495772-0.05g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 0.05g |
$1140.0 | 2025-03-14 | |
| Enamine | EN300-6495772-0.1g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 0.1g |
$1195.0 | 2025-03-14 | |
| Enamine | EN300-6495772-0.25g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 0.25g |
$1249.0 | 2025-03-14 | |
| Enamine | EN300-6495772-0.5g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 0.5g |
$1302.0 | 2025-03-14 | |
| Enamine | EN300-6495772-1.0g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 1.0g |
$1357.0 | 2025-03-14 | |
| Enamine | EN300-6495772-2.5g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 2.5g |
$2660.0 | 2025-03-14 | |
| Enamine | EN300-6495772-5.0g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 5.0g |
$3935.0 | 2025-03-14 | |
| Enamine | EN300-6495772-10.0g |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine |
2248327-25-3 | 95.0% | 10.0g |
$5837.0 | 2025-03-14 |
rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine
Rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine: A Comprehensive Overview
The compound with CAS No. 2248327-25-3, commonly referred to as rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which consists of two fused cyclopropane rings connected by a central nitrogen atom. The presence of the tert-butoxy group adds further complexity to its structure, making it a subject of interest for researchers exploring stereochemistry and molecular interactions.
Recent studies have highlighted the potential of this compound in drug discovery and development. Its spirocyclic framework has been shown to exhibit promising bioactivity in various assays, particularly in the context of enzyme inhibition and receptor binding studies. The stereochemistry of the molecule, defined by its (1S,3R) configuration, plays a crucial role in determining its pharmacokinetic properties and therapeutic potential. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics simulations, to elucidate the interactions between this compound and its biological targets.
The synthesis of rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine involves a multi-step process that combines principles from stereochemistry and organocatalysis. Key steps include the formation of the spirocyclic core through [2+1] cycloaddition reactions and the subsequent functionalization of the molecule to introduce the tert-butoxy group. These reactions are carried out under precise conditions to ensure high yields and optimal stereochemical control.
In terms of applications, this compound has been explored as a potential lead molecule in the development of novel therapeutics. Its ability to modulate key biological pathways makes it a valuable tool in disease modeling and drug design. For instance, studies have demonstrated its efficacy in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its role as a ligand in receptor-based assays has provided insights into its potential use in designing selective agonists or antagonists.
The structural uniqueness of rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine also lends itself to applications in materials science. Its rigid spirocyclic framework can serve as a building block for constructing advanced materials with tailored mechanical and electronic properties. Researchers are currently investigating its use in self-healing polymers and stimuli-responsive materials, where its stereochemical integrity is expected to contribute to enhanced material performance.
From an analytical standpoint, this compound presents challenges due to its complex structure and stereoisomerism. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are employed to confirm its structure and assess its purity. These methods provide critical insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its reactivity and biological activity.
In conclusion, rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine represents a fascinating example of how complex organic molecules can be leveraged for diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for future research and development efforts.
2248327-25-3 (rac-[(1S,3R)-3-(tert-butoxy)spiro[3.3]heptan-1-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)